Cas no 1361554-70-2 (2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile)

• Product Name: 2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile
• CAS No: 1361554-70-2
• MF: C₁₄H₇Cl₄N
• MW: 331.024079561234
• CID: 5000103
• Update Time: 2025-11-03

2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile

• Inchi： 1S/C14H7Cl4N/c15-9-6-11(14(18)13(17)7-9)10-2-1-8(3-4-19)5-12(10)16/h1-2,5-7H,3H2
• InChI Key： NRSCGROBKIEMAJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC#N)C=CC=1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 6
• Topological Polar Surface Area: 23.8

Additional information on 2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile

2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile (CAS No. 1361554-70-2): Properties, Applications, and Market Insights

2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile (CAS No. 1361554-70-2) is a specialized chlorinated biphenyl derivative with significant relevance in chemical research and industrial applications. This compound belongs to the broader class of polychlorinated biphenyl (PCB) derivatives, which have been extensively studied due to their unique chemical properties and versatility. The presence of four chlorine atoms and an acetonitrile group in its structure makes it a valuable intermediate in organic synthesis and material science.

The molecular formula of 2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile is C₁₄H₇Cl₄N, and its molecular weight is approximately 331.02 g/mol. The compound exhibits a crystalline solid form under standard conditions, with a melting point that varies depending on its purity. Its solubility profile is typical of chlorinated aromatics, being soluble in organic solvents such as dichloromethane, toluene, and acetone, but poorly soluble in water. This property makes it particularly useful in organic synthesis where non-polar solvents are employed.

One of the most notable applications of 2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile is its role as a building block in the synthesis of advanced materials. Researchers have utilized this compound to develop novel liquid crystals and organic semiconductors, which are critical components in display technologies and electronic devices. The compound's ability to undergo further functionalization, such as Suzuki coupling or nucleophilic substitution, allows for the creation of complex molecular architectures with tailored properties.

In the pharmaceutical industry, 2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile has been explored as a precursor for the synthesis of bioactive molecules. Its structural motif is found in several drug candidates targeting central nervous system (CNS) disorders and inflammatory diseases. The compound's stability and reactivity make it an attractive starting material for medicinal chemists aiming to develop new therapeutic agents.

Environmental considerations are also a key topic when discussing 2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile. While PCBs have historically raised concerns due to their persistence in the environment, modern synthetic protocols emphasize the development of greener alternatives and safer handling practices. Researchers are actively investigating biodegradable analogs and catalytic methods to minimize environmental impact while maintaining the compound's utility.

The market for 2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile is driven by its demand in niche applications, particularly in high-performance materials and specialty chemicals. The compound's unique combination of chlorination and nitrile functionality makes it a sought-after reagent in academic and industrial laboratories. Recent trends indicate growing interest in its use for energy storage applications, such as in the development of next-generation batteries and supercapacitors.

From a regulatory perspective, 2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile is subject to standard laboratory safety protocols. Proper personal protective equipment (PPE), including gloves and goggles, is recommended when handling this compound. While it is not classified as a hazardous material under most jurisdictions, its chlorinated nature warrants careful disposal in accordance with local environmental regulations.

In conclusion, 2,2',3',5'-Tetrachlorobiphenyl-4-acetonitrile (CAS No. 1361554-70-2) represents a versatile and valuable compound in modern chemistry. Its applications span from advanced materials to pharmaceutical research, making it a subject of ongoing scientific interest. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is likely to grow further.